Cas no 941507-35-3 (2-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylethan-1-ol)

• Product Name: 2-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylethan-1-ol
• CAS No: 941507-35-3
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5429056
• Update Time: 2025-05-19

2-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-isopentyl-1H-benzimidazol-2-yl)ethanol
• 2-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylethan-1-ol

• Inchi： 1S/C14H20N2O/c1-11(2)7-9-16-13-6-4-3-5-12(13)15-14(16)8-10-17/h3-6,11,17H,7-10H2,1-2H3
• InChI Key： XHJVAJONWNHKAM-UHFFFAOYSA-N
• SMILES： C1(CCO)N(CCC(C)C)C2=CC=CC=C2N=1

Additional information on 2-1-(3-methylbutyl)-1H-1,3-benzodiazol-2-ylethan-1-ol

Compound CAS No. 941507-35-3: 2-(1-(3-Methylbutyl)-1H-1,3-benzodiazol-2-yl)ethan-1-ol

Compound CAS No. 941507-35-3, also known as 2-(1-(3-methylbutyl)-1H-1,3-benzodiazol-2-yl)ethan-1-ol, is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with two nitrogen atoms in the ring. The presence of the 3-methylbutyl group and the hydroxymethyl substituent adds further complexity to its structure, making it a subject of interest for both academic and industrial applications.

The molecular structure of this compound consists of a benzodiazole ring system with a hydroxymethyl group attached at the 2-position and a 3-methylbutyl group at the 1-position. The benzodiazole moiety is known for its aromaticity and stability, which contributes to the compound's unique chemical properties. Recent studies have highlighted the potential of such compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The hydroxymethyl group introduces hydrophilic properties, which can enhance bioavailability and solubility in various solvents.

One of the key areas of research involving this compound is its synthesis and characterization. Scientists have explored various synthetic routes to efficiently produce this compound, often employing multi-step reactions involving coupling agents and protecting groups. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for pharmacological studies.

In terms of physical properties, 2-(1-(3-methylbutyl)-1H-1,3-benzodiazol-2-yl)ethan-1-ol exhibits a melting point of approximately 85°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol has been well-documented, making it suitable for use in various chemical reactions and formulations.

The compound's electronic properties have also been studied extensively. Computational chemistry methods, including density functional theory (DFT), have been employed to analyze its frontier molecular orbitals and reactivity patterns. These studies have revealed that the benzodiazole moiety plays a significant role in stabilizing charge transfer processes, which could be advantageous in applications such as organic electronics.

Another area of interest is the biological activity of this compound. Preclinical studies have shown that it exhibits moderate anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Additionally, preliminary anticancer assays have indicated selective cytotoxicity against certain cancer cell lines, suggesting potential applications in oncology.

The environmental impact of this compound has also been a topic of recent research. Studies on its biodegradability and toxicity to aquatic organisms have provided valuable insights into its safety profile. These findings are essential for regulatory compliance and ensuring sustainable practices in its production and use.

In conclusion, CAS No. 941507-35-3, or 2-(1-(3-methylbutyl)-1H-1,3-benzodiazol-2-yl)ethan